Cas no 2229069-89-8 (2-{1-(tert-butoxy)carbonyl-3-methylpiperidin-4-yl}-3-methylbutanoic acid)

• Product Name: 2-{1-(tert-butoxy)carbonyl-3-methylpiperidin-4-yl}-3-methylbutanoic acid
• CAS No: 2229069-89-8
• MF: C₁₆H₂₉NO₄
• MW: 299.405765295029
• CID: 5888980
• PubChem ID: 165696719
• Update Time: 2025-06-14

2-{1-(tert-butoxy)carbonyl-3-methylpiperidin-4-yl}-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{1-(tert-butoxy)carbonyl-3-methylpiperidin-4-yl}-3-methylbutanoic acid
• 2-{1-[(tert-butoxy)carbonyl]-3-methylpiperidin-4-yl}-3-methylbutanoic acid
• EN300-1903595
• 2229069-89-8

• Inchi： 1S/C16H29NO4/c1-10(2)13(14(18)19)12-7-8-17(9-11(12)3)15(20)21-16(4,5)6/h10-13H,7-9H2,1-6H3,(H,18,19)
• InChI Key： YFZKYSLXVGCLLU-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCC(C(C(=O)O)C(C)C)C(C)C1)=O

Computed Properties

• Exact Mass: 299.20965841g/mol
• Monoisotopic Mass: 299.20965841g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 386
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 66.8Ų

Additional information on 2-{1-(tert-butoxy)carbonyl-3-methylpiperidin-4-yl}-3-methylbutanoic acid

Comprehensive Overview of 2-{1-(tert-butoxy)carbonyl-3-methylpiperidin-4-yl}-3-methylbutanoic acid (CAS No. 2229069-89-8)

The compound 2-{1-(tert-butoxy)carbonyl-3-methylpiperidin-4-yl}-3-methylbutanoic acid (CAS No. 2229069-89-8) is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This piperidine derivative is characterized by its unique structural features, including a tert-butoxycarbonyl (Boc) protecting group and a branched 3-methylbutanoic acid moiety. These attributes make it a valuable intermediate in the synthesis of complex bioactive molecules, particularly in the development of novel therapeutics targeting central nervous system (CNS) disorders and metabolic diseases.

In recent years, the demand for Boc-protected intermediates like 2-{1-(tert-butoxy)carbonyl-3-methylpiperidin-4-yl}-3-methylbutanoic acid has surged due to their critical role in peptide synthesis and drug discovery. Researchers are increasingly exploring its potential in the design of protease inhibitors and GPCR modulators, which are hot topics in the pharmaceutical industry. The compound's CAS No. 2229069-89-8 is frequently searched in academic databases and patent literature, reflecting its growing importance in cutting-edge research.

The synthesis of 2-{1-(tert-butoxy)carbonyl-3-methylpiperidin-4-yl}-3-methylbutanoic acid involves multi-step organic reactions, including amidation, esterification, and chiral resolution. Its stereochemical purity is a key focus for manufacturers, as it directly impacts the efficacy of downstream applications. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to ensure the compound meets the stringent quality standards required for pharmaceutical use.

From an industrial perspective, scalability and cost-effectiveness are critical considerations for CAS No. 2229069-89-8. Innovations in green chemistry and continuous flow synthesis have been applied to optimize its production, aligning with the global push for sustainable manufacturing practices. These advancements address common user queries about environmentally friendly synthesis routes and process intensification in fine chemical production.

The pharmacological profile of 2-{1-(tert-butoxy)carbonyl-3-methylpiperidin-4-yl}-3-methylbutanoic acid is another area of active investigation. Preliminary studies suggest its potential as a bioisostere for natural amino acids, making it relevant to discussions about drug bioavailability and metabolic stability. These properties are frequently searched in conjunction with piperidine-based drugs and carboxylic acid derivatives, highlighting the compound's intersection with trending topics in pharmacokinetics.

In the context of intellectual property, CAS No. 2229069-89-8 appears in numerous patent filings related to neurological therapeutics and anti-inflammatory agents. This legal dimension is often overlooked in technical discussions but represents a vital consideration for researchers navigating the competitive landscape of drug development. The compound's structural versatility enables its incorporation into diverse molecular scaffolds, a feature highly valued in fragment-based drug design strategies.

Quality control protocols for 2-{1-(tert-butoxy)carbonyl-3-methylpiperidin-4-yl}-3-methylbutanoic acid emphasize rigorous testing for residual solvents and heavy metal contaminants, addressing regulatory concerns in pharmaceutical applications. These procedures align with current Good Manufacturing Practice (cGMP) requirements and respond to frequent industry searches about API impurity profiling and ICH guidelines compliance.

The future outlook for CAS No. 2229069-89-8 appears promising, with emerging applications in bioconjugation chemistry and targeted drug delivery systems. As the scientific community continues to explore its potential, this compound exemplifies the intricate relationship between structural complexity and biological activity that defines modern medicinal chemistry. Its ongoing study contributes valuable insights to broader discussions about molecular diversity and rational drug design in the post-genomic era.